7-iodo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• CAS No.: 616201-57-1
• Molecular Formula: C12H16INO
• Molecular Weight: 317.17 g/mol
• IUPAC Name: 7-iodo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C12H16INO/c1-8-7-14-4-3-9-5-12(15-2)11(13)6-10(8)9/h5-6,8,14H,3-4,7H2,1-2H3
• InChI Key: IIXFGYNBVWNWNL-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCC2=CC(=C(C=C12)I)OC

Description

7-iodo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C12H16INO and its molecular weight is 317.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-trifluoroacetyl-8-iodo7-methoxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine (0.600 g, 1.45 mmol) in methanol (20 mL) was treated with 15% aqueous NaOH (20 mL), and stirred for 3 hours at 50 C. The product mixture was diluted with water (100 mL), extracted twice with EtOAc (100 mL), the combined organic phases were washed with brine (100 mL), dried with Na2SO4 and concentrated to give 0.425 g of a yellow solid. 1H NMR (400 MHz, CDCl3) d 7.52 (s, 1 H), 6.57 (s, 1H), 3.86 (s, 3 H), 3.12-3.06 (m, 4 H), 2.95 (m, 2 H), 2.75 (m, 1 H), 2.43 (bs, 1 H), 1.33 (d, J=8 Hz, 3 H). MS calculated for C12H16INO+H: 318, observed: 318.